Cas no 82132-02-3 (1-Ethyl-1H-1,2,3-benzotriazol-4-ol)

1-Ethyl-1H-1,2,3-benzotriazol-4-ol is a heterocyclic compound featuring a benzotriazole core substituted with an ethyl group at the 1-position and a hydroxyl group at the 4-position. This structure imparts unique chemical properties, making it useful in applications such as corrosion inhibition, UV stabilization, and as an intermediate in organic synthesis. The ethyl group enhances solubility in organic solvents, while the hydroxyl group provides reactivity for further functionalization. Its stability under various conditions and compatibility with polymeric materials make it a valuable component in industrial formulations. The compound is typically characterized by high purity and consistent performance in specialized chemical processes.
1-Ethyl-1H-1,2,3-benzotriazol-4-ol structure
82132-02-3 structure
Product Name:1-Ethyl-1H-1,2,3-benzotriazol-4-ol
CAS No:82132-02-3
MF:C8H9N3O
MW:163.176561117172
CID:5698684
PubChem ID:135555972
Update Time:2025-05-21

1-Ethyl-1H-1,2,3-benzotriazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazol-4-ol, 1-ethyl-
    • 1-Ethyl-1H-1,2,3-benzotriazol-4-ol
    • 82132-02-3
    • EN300-1633725
    • Inchi: 1S/C8H9N3O/c1-2-11-6-4-3-5-7(12)8(6)9-10-11/h3-5,12H,2H2,1H3
    • InChI Key: KSIXVJDNEXSMKG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=C1N=NN2CC

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 358.0±15.0 °C(Predicted)
  • pka: 7.44±0.40(Predicted)

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Additional information on 1-Ethyl-1H-1,2,3-benzotriazol-4-ol

Comprehensive Overview of 1-Ethyl-1H-1,2,3-benzotriazol-4-ol (CAS No. 82132-02-3): Properties, Applications, and Industry Insights

1-Ethyl-1H-1,2,3-benzotriazol-4-ol (CAS No. 82132-02-3) is a specialized heterocyclic compound that has garnered significant attention in industrial and research applications due to its unique chemical structure and functional versatility. As a derivative of benzotriazole, this compound features an ethyl group substitution at the 1-position and a hydroxyl group at the 4-position, enhancing its reactivity and solubility in various solvents. Its molecular formula, C8H9N3O, and molecular weight of 163.18 g/mol make it a lightweight yet potent candidate for diverse synthetic pathways.

The growing interest in benzotriazole derivatives like 1-Ethyl-1H-1,2,3-benzotriazol-4-ol stems from their broad utility in corrosion inhibition, UV stabilization, and pharmaceutical intermediates. Recent studies highlight its efficacy as a metal deactivator in lubricants and coatings, aligning with the global push for sustainable materials. For instance, industries are increasingly searching for "eco-friendly corrosion inhibitors" or "high-performance UV absorbers," where this compound’s ability to chelate metal ions and absorb UV radiation positions it as a viable solution.

From a synthetic chemistry perspective, CAS No. 82132-02-3 serves as a pivotal building block for N-heterocyclic scaffolds, which are crucial in drug discovery. Researchers frequently inquire about "benzotriazole-based drug synthesis" or "heterocyclic compound reactivity," reflecting its relevance in medicinal chemistry. The compound’s hydroxyl group allows for facile functionalization, enabling the creation of targeted molecules with enhanced bioactivity. This adaptability is particularly valuable in developing antiviral or anticancer agents, though its non-hazardous profile ensures compliance with safety regulations.

In material science, 1-Ethyl-1H-1,2,3-benzotriazol-4-ol is explored for its role in polymer stabilization. With rising demand for "durable polymer additives," its capacity to scavenge free radicals and prevent oxidative degradation makes it a candidate for enhancing the lifespan of plastics and elastomers. Moreover, its compatibility with aqueous systems addresses the need for water-based formulations in coatings and adhesives, a trend driven by environmental regulations.

Analytical characterization of 82132-02-3 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural integrity. Quality control is critical, as evidenced by frequent searches for "CAS 82132-02-3 purity standards" or "benzotriazole derivative analysis methods." Suppliers often provide technical data sheets detailing its physical properties, such as a melting point range of 150–155°C and solubility in polar organic solvents, which are vital for end-users.

The commercial availability of 1-Ethyl-1H-1,2,3-benzotriazol-4-ol is expanding, with manufacturers emphasizing scalable synthesis routes to meet industrial demand. Keywords like "bulk benzotriazole suppliers" or "custom synthesis CAS 82132-02-3" reflect market dynamics. Regulatory compliance, including REACH and FDA approvals for specific applications, further underscores its safe handling and transport.

Future prospects for CAS No. 82132-02-3 include innovations in green chemistry and nanotechnology. For example, its integration into nanocoatings for electronics or as a biocompatible additive in biomedical devices aligns with interdisciplinary advancements. As sustainability becomes a priority, searches for "biodegradable triazole compounds" or "low-toxicity stabilizers" will likely drive further research into this compound’s potential.

In summary, 1-Ethyl-1H-1,2,3-benzotriazol-4-ol (CAS No. 82132-02-3) exemplifies the intersection of functionality and safety in modern chemistry. Its multifaceted applications—from industrial coatings to pharmaceutical intermediates—coupled with rigorous quality standards, make it a compound of enduring relevance. By addressing trending queries and emphasizing its non-hazardous nature, this overview aims to bridge scientific rigor with practical industry needs.

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